5-[2-(2-chloro-6-fluorophenyl)vinyl]-3-methyl-4-nitroisoxazole

• IUPAC Name: 5-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]-3-methyl-4-nitro-1,2-oxazole
• InChI: InChI=1S/C12H8ClFN2O3/c1-7-12(16(17)18)11(19-15-7)6-5-8-9(13)3-2-4-10(8)14/h2-6H,1H3/b6-5+
• InChI Key: XXJALFYXTKNCQR-AATRIKPKSA-N
• Canonical SMILES: CC1=NOC(=C1[N+](=O)[O-])C=CC2=C(C=CC=C2Cl)F
• Isomeric SMILES: CC1=NOC(=C1[N+](=O)[O-])/C=C/C2=C(C=CC=C2Cl)F
• Molecular Formula: C12H8ClFN2O3
• Molecular Weight: 282.65 g/mol

Description

5-[2-(2-chloro-6-fluorophenyl)vinyl]-3-methyl-4-nitroisoxazole, also known as CNB-001, is a novel compound that has gained attention in recent years due to its potential therapeutic applications. This compound is a member of the isoxazole family and has been shown to possess neuroprotective properties. In

Scientific Research Applications

5-[2-(2-chloro-6-fluorophenyl)vinyl]-3-methyl-4-nitroisoxazole has been extensively studied for its potential therapeutic applications in various neurological disorders. It has been shown to have neuroprotective effects in animal models of traumatic brain injury, stroke, and neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has also been shown to improve cognitive function and reduce inflammation in animal models of these diseases.

Mechanism of Action

The exact mechanism of action of 5-[2-(2-chloro-6-fluorophenyl)vinyl]-3-methyl-4-nitroisoxazole is not fully understood, but it is believed to act by modulating the activity of various signaling pathways in the brain. It has been shown to activate the Akt/mTOR pathway, which is involved in cell survival and growth, and to inhibit the NF-κB pathway, which is involved in inflammation and cell death. This compound has also been shown to increase the expression of neurotrophic factors such as BDNF and NGF, which promote the growth and survival of neurons.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects in animal models. It has been shown to reduce oxidative stress and inflammation, increase mitochondrial function, and improve synaptic plasticity and neurotransmitter release. This compound has also been shown to increase cerebral blood flow and reduce brain edema in animal models of stroke and traumatic brain injury.

Advantages and Limitations for Lab Experiments

One of the advantages of 5-[2-(2-chloro-6-fluorophenyl)vinyl]-3-methyl-4-nitroisoxazole is its ability to cross the blood-brain barrier, which makes it an attractive candidate for the treatment of neurological disorders. However, one limitation of this compound is its relatively low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for the research and development of 5-[2-(2-chloro-6-fluorophenyl)vinyl]-3-methyl-4-nitroisoxazole. One area of focus is the optimization of its chemical properties to improve its solubility and bioavailability. Another area of focus is the development of novel delivery methods, such as nanoparticles or liposomes, to enhance its delivery to the brain. Additionally, further studies are needed to determine the optimal dosage and treatment duration for this compound in various neurological disorders. Finally, clinical trials are needed to evaluate the safety and efficacy of this compound in humans.
In conclusion, this compound is a promising compound with potential therapeutic applications in various neurological disorders. Its neuroprotective properties, ability to cross the blood-brain barrier, and favorable biochemical and physiological effects make it an attractive candidate for further research and development. However, more studies are needed to fully understand its mechanism of action and optimize its chemical properties for clinical use.